Cas no 57831-66-0 (5,6-dihydro-3-nitro-Diimidazo[1,2-a:2',1'-c]pyrazine)

• Product name: 5,6-dihydro-3-nitro-Diimidazo[1,2-a:2',1'-c]pyrazine
• CAS No: 57831-66-0
• MF: C₈H₇N₅O₂
• MW: 205.17348
• CID: 1114336
• PubChem ID: 42583

5,6-dihydro-3-nitro-Diimidazo[1,2-a:2',1'-c]pyrazine Chemical and Physical Properties

Names and Identifiers

• 5,6-dihydro-3-nitro-Diimidazo[1,2-a:2',1'-c]pyrazine
• 3-nitro-5,6-dihydrodiimidazo[1,3-b:1',3'-e]pyrazine
• 5,6-Dihydro-3-nitrodiimidazo[1,2-a:2',1'-c]pyrazine
• 3-Nitro-5H,6H-diimidazo(1,2-a;2',1'-c)pyrazine
• 5H,6H-DIIMIDAZO(1,2-a;2',1'-c)PYRAZINE, 3-NITRO-
• DB-317018
• 5-nitro-3,6,9,12-tetrazatricyclo[7.3.0.02,6]dodeca-1(12),2,4,10-tetraene
• BRN 1128083
• 57831-66-0
• DTXSID40206544

• Inchi： InChI=1S/C8H7N5O2/c14-13(15)6-5-10-8-7-9-1-2-11(7)3-4-12(6)8/h1-2,5H,3-4H2
• InChI Key： IVSXYFTUHZSWIJ-UHFFFAOYSA-N
• SMILES： C1CN2C(=CN=C2C3=NC=CN31)[N+](=O)[O-]

Computed Properties

• Exact Mass: 205.06011
• Monoisotopic Mass: 205.05997448g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 281
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 81.5Ų

Experimental Properties

• PSA: 78.78